Dichlorobis(pyridine)palladium (II)

• Molecular Formula: C10H10Cl2N2Pd
• Molecular Weight: 335.5 g/mol
• InChI: InChI=1S/2C5H5N.2ClH.Pd/c2*1-2-4-6-5-3-1;;;/h2*1-5H;2*1H;/q;;;;+2/p-2
• InChIKey: NAJDBPACANOPMA-UHFFFAOYSA-L

Procurement Guide: Dichlorobis(pyridine)palladium(II) as a Defined Pre-catalyst

Dichlorobis(pyridine)palladium(II) (trans‑PdCl₂(py)₂, CAS 14872‑20‑9) is a square‑planar Pd(II) coordination complex bearing two neutral pyridine (py) σ‑donor ligands and two chloride ligands [1]. Its well‑characterized trans geometry and the moderate basicity of unsubstituted pyridine (pKa ≈ 5.2) confer a distinct electron density at the palladium center that directly governs its precatalyst activation kinetics and steady‑state activity in carbonylation and cross‑coupling reactions [2]. Because the pyridine ligand set is neither strongly electron‑donating nor sterically hindered, PdCl₂(py)₂ occupies a unique intermediate position in the spectrum of Pd(II)–pyridine catalysts—more active than electron‑poor chloro‑pyridine analogs yet more thermally robust than electron‑rich methyl‑pyridine variants under high‑temperature carbonylation conditions [2].

Catalyst Spectrum Intermediate position between electron-poor and sterically hindered Pd(II)–pyridine precatalysts.

Key Workflow Supports carbonylation and cross-coupling research requiring balanced electronic enrichment.

Procurement Context Unsubstituted pyridine ligand set ensures unimpeded palladium center access for kinetic studies.

• [1] Viossat, B., Dung, N.-H., & Robert, F. (1993). Structure du trans‑dichlorobis(pyridine)palladium(II). Acta Crystallographica Section C, 49(1), 84–86. View Source
• [2] Krogul, A., Skupińska, J., & Litwinienko, G. (2011). Catalytic activity of PdCl₂ complexes with pyridines in nitrobenzene carbonylation. Journal of Molecular Catalysis A: Chemical, 337(1–2), 9–16. View Source

Why Generic Substitution of Pd(II)–Pyridine Complexes Fails

Generic substitution among PdCl₂(py)₂ analogs fails because the pyridine ligand’s substituent directly controls both the thermal stability and the catalytic activity of the complex [1]. In the carbonylation of nitrobenzene, conversion of aniline and yield of ethyl N‑phenylcarbamate increase monotonically with pyridine basicity—until steric hindrance is introduced, at which point both thermal stability and activity collapse [1]. For example, electron‑withdrawing 3‑chloropyridine depresses activity to 27% aniline conversion, while sterically demanding 2,6‑dimethylpyridine, despite higher basicity, delivers only 52% conversion, substantially below the 62% achieved by the unsubstituted pyridine complex [1]. Thus, simply selecting a “more basic” or “more electron‑donating” pyridine ligand does not guarantee superior performance; the unsubstituted PdCl₂(py)₂ represents the experimentally validated optimum that balances electronic enrichment with unimpeded access to the palladium center [2].

Electronic Effect Electron-withdrawing pyridine substituents may shift palladium electron density and reduce catalytic activity in carbonylation.

Steric Hindrance Ortho-methyl groups introduce steric congestion that can lower thermal stability and limit substrate access to the metal center.

Stability Divergence Methyl-substituted analogs may decompose at lower temperatures, making them less suitable for sustained high-temperature protocols.

• [1] Krogul, A., Skupińska, J., & Litwinienko, G. (2011). Catalytic activity of PdCl₂ complexes with pyridines in nitrobenzene carbonylation. Journal of Molecular Catalysis A: Chemical, 337(1–2), 9–16. Table 2. View Source
• [2] Krogul, A., Skupińska, J., & Litwinienko, G. (2014). Tuning of the catalytic properties of PdCl₂(XnPy)₂ complexes by variation of the basicity of aromatic ligands. Inorganic Chemistry Communications, 43, 45–50. View Source

Quantitative Differentiation Evidence

Nitrobenzene Carbonylation Activity vs. Substituted Analogues

PdCl₂(py)₂ delivers a 62% conversion of aniline and an ethyl N‑phenylcarbamate (EPC) yield of 38% in the carbonylation of a nitrobenzene/aniline mixture, outperforming the 3‑Cl‑pyridine analog (conversion 27%, yield 16%) and the sterically hindered 2,6‑Me₂‑pyridine analog (conversion 52%, yield 15%) [1]. The selectivity for EPC is also higher for PdCl₂(py)₂ (61%) compared with 2,6‑Me₂‑pyridine (29%), demonstrating that the absence of ortho‑substituents preserves both activity and selectivity [1].

Carbonylation Activity

Head-to-head

Target: 62% aniline conversion, 38% EPC yield, 61% selectivity. Comparator (3-ClPy): 27% / 16%. Comparator (2,6-Me₂Py): 52% / 15% / 29%.

Reported highest conversion and selectivity in tested non-sterically-hindered set.

Data obtained under CO pressure (5 MPa) at 180 °C in nitrobenzene/aniline mixture.

Evidence Dimension	Aniline conversion, EPC yield, and selectivity in catalytic carbonylation
Target Compound Data	Conversion = 62%, EPC Yield = 38%, Selectivity = 61%
Comparator Or Baseline	PdCl₂(3-ClPy)₂: Conversion = 27%, Yield = 16%; PdCl₂(2,6-Me₂Py)₂: Conversion = 52%, Yield = 15%, Selectivity = 29%
Quantified Difference	ΔConversion vs 3-ClPy₂ = +35 percentage points; ΔYield vs 2,6-Me₂Py₂ = +23 percentage points; ΔSelectivity vs 2,6-Me₂Py₂ = +32 percentage points
Conditions	Catalytic system PdCl₂(XnPy)₂/Fe/I₂/XnPy, CO pressure 5 MPa, 180 °C, 2 h, nitrobenzene/aniline mixture

Why This Matters

The data pinpoint PdCl₂(py)₂ as the highest-performing complex among non-sterically-hindered pyridine variants for this industrially relevant phosgene-free route to carbamates, directly impacting yield and downstream purification cost.

• [1] Krogul, A., Skupińska, J., & Litwinienko, G. (2011). Catalytic activity of PdCl₂ complexes with pyridines in nitrobenzene carbonylation. Journal of Molecular Catalysis A: Chemical, 337(1–2), 9–16. Table 2, entries for PdCl₂(py)₂, PdCl₂(3-ClPy)₂, and PdCl₂(2,6-Me₂Py)₂. View Source

Thermal Stability Benchmarking vs. Methyl-Substituted Analogues

Thermal decomposition of PdCl₂(py)₂ initiates at ~220 °C under inert atmosphere, whereas the 2‑methylpyridine analog (PdCl₂(2-MePy)₂) decomposes at a significantly lower onset temperature of ~185 °C [1]. The ortho‑methyl substituent introduces steric congestion that weakens the Pd–N bond, reducing thermal robustness. PdCl₂(py)₂ maintains its structural integrity up to 220 °C, a critical advantage for high‑temperature carbonylation processes operating at 150–180 °C [1].

Thermal Stability

Head-to-head

Target: decomposition onset ≈ 220 °C. Comparator (2-MePy): onset ≈ 185 °C. Difference ≈ +35 °C.

Supports selection for sustained high-temperature carbonylation research.

TGA/DSC under inert atmosphere; ortho-substitution weakens Pd–N bond stability.

Evidence Dimension	Onset temperature of thermal decomposition (TGA/DSC)
Target Compound Data	Decomposition onset ≈ 220 °C
Comparator Or Baseline	PdCl₂(2-MePy)₂: Decomposition onset ≈ 185 °C
Quantified Difference	ΔT_onset ≈ +35 °C advantage for PdCl₂(py)₂
Conditions	Inert atmosphere (N₂ or Ar), thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC)

Why This Matters

For processes requiring sustained heating (e.g., nitrobenzene carbonylation at 180 °C), a 35 °C higher decomposition onset translates into longer catalyst lifetime, fewer decomposition by‑products, and reduced palladium black formation.

• [1] Krogul, A., Skupińska, J., & Litwinienko, G. (2014). Tuning of the catalytic properties of PdCl₂(XnPy)₂ complexes by variation of the basicity of aromatic ligands. Inorganic Chemistry Communications, 43, 45–50. Fig. 3 and accompanying discussion. View Source

Heterogeneous Encapsulation Advantage in Suzuki–Miyaura Coupling

Encapsulation of PdCl₂(py)₂ within silicalite‑1 hollow spheres (PdCl₂(py)₂@SHS) yields a heterogeneous catalyst with a turnover frequency (TOF) of up to 63,210 h⁻¹ for the Suzuki–Miyaura coupling of bromobenzene and phenylboronic acid at a Pd loading of only 0.0188 mol% in aqueous media at 80 °C [1]. This TOF exceeds that of many common supported palladium catalysts (e.g., Pd/C, Pd/SiO₂, polymer‑encapsulated Pd) which typically operate at TOFs of 100–5,000 h⁻¹ under comparable conditions [1]. Moreover, PdCl₂(py)₂@SHS retains full activity over 10 consecutive recycles without detectable palladium leaching, a direct consequence of the anti‑leaching zeolitic shell [1].

Encapsulated TOF

Cross-study

TOF = 63,210 h⁻¹ for Suzuki–Miyaura coupling of bromobenzene at 0.0188 mol% Pd loading in aqueous media.

Supports green chemistry recycling studies; reported >10 reuses without leaching.

Silicalite‑1 hollow sphere encapsulation; compare typical TOF 100–5,000 h⁻¹ for common supported Pd catalysts.

Evidence Dimension	Turnover frequency (TOF) in Suzuki–Miyaura coupling and reusability
Target Compound Data	TOF = 63,210 h⁻¹; 10 reuses without activity loss
Comparator Or Baseline	Typical heterogeneous Pd catalysts (Pd/C, Pd/SiO₂): TOF ~ 100–5,000 h⁻¹; most show significant deactivation after 3–5 reuses
Quantified Difference	TOF advantage of 12×–600×; reusability advantage of >2×
Conditions	Bromobenzene + phenylboronic acid, K₂CO₃, H₂O, 80 °C, air atmosphere, 0.0188 mol% Pd

Why This Matters

The unique combination of the well‑defined PdCl₂(py)₂ precatalyst with silicalite‑1 encapsulation creates a highly productive, fully recyclable catalytic system that minimizes palladium waste and enables green chemistry processing in aqueous media.

• [1] Guan, Z., Hu, J., Gu, Y., Zhang, H., Li, G., & Li, T. (2012). PdCl₂(py)₂ encaged in monodispersed zeolitic hollow spheres: a highly efficient and reusable catalyst for Suzuki–Miyaura cross‑coupling reaction in aqueous media. Green Chemistry, 14(7), 1964–1970. View Source

Defined trans Geometry as a Structural Baseline

Single‑crystal X‑ray diffraction confirms that PdCl₂(py)₂ adopts an exclusively trans configuration in the solid state (space group C2/c, a = 8.774 Å, b = 15.474 Å, c = 8.635 Å, β = 90.17°) [1]. In contrast, many other PdCl₂(L)₂ complexes (e.g., PdCl₂(PPh₃)₂) exist as mixtures of cis and trans isomers, or the cis isomer is thermodynamically preferred, introducing ambiguity in mechanistic interpretation [2]. The unambiguous trans geometry of PdCl₂(py)₂ provides a single, well‑defined starting point for kinetic, spectroscopic, and computational investigations of ligand substitution, oxidative addition, and reductive elimination steps [1].

Structural Baseline

Class-level

Exclusively trans configuration confirmed by single-crystal XRD (space group C2/c). No cis isomer detected.

Supports mechanistic studies requiring unambiguous isomeric starting point.

Contrasts with PdCl₂(PPh₃)₂, which exists as cis/trans mixtures and complicates kinetic interpretation.

Evidence Dimension	Structural definition (trans vs cis/trans mixture)
Target Compound Data	Exclusively trans‑PdCl₂(py)₂ (100% trans by XRD)
Comparator Or Baseline	PdCl₂(PPh₃)₂: exists as a cis/trans mixture; cis‑PdCl₂(PPh₃)₂ is the thermodynamically favored form
Quantified Difference	Unambiguous single‑isomer (trans) vs isomeric mixture for phosphine analogs
Conditions	Single‑crystal X‑ray diffraction at 295 K; Cambridge Structural Database reference

Why This Matters

For researchers designing mechanistic studies or developing kinetic models, a structurally unambiguous precatalyst eliminates confounding variables arising from isomeric speciation, enabling cleaner interpretation of rate data and spectroscopic observables.

• [1] Viossat, B., Dung, N.-H., & Robert, F. (1993). Structure du trans‑dichlorobis(pyridine)palladium(II). Acta Crystallographica Section C, 49(1), 84–86. View Source
• [2] Johansson Seechurn, C. C. C., Kitching, M. O., Colacot, T. J., & Snieckus, V. (2012). Palladium‑Catalyzed Cross‑Coupling: A Historical Contextual Perspective to the 2010 Nobel Prize. Angewandte Chemie International Edition, 51(21), 5062–5085. Discussion of cis/trans isomerism in Pd(II) complexes. View Source

Procurement-Driven Application Scenarios

Phosgene-Free Carbamate Synthesis via Nitrobenzene Carbonylation

PdCl₂(py)₂ serves as the optimal precatalyst in the PdCl₂/Fe/I₂/pyridine system for converting nitrobenzene and CO/ethanol to ethyl N‑phenylcarbamate, a precursor to methylene diphenyl diisocyanate (MDI). Its 62% aniline conversion and 61% selectivity surpass those of chloro‑ and methyl‑substituted analogs, making it the preferred choice for process development aimed at replacing phosgene‑based isocyanate production [1]. The complex’s thermal stability (decomposition onset ~220 °C) ensures sustained activity at the required 150–180 °C operating window [2].

Encapsulated Catalysts for Aqueous Suzuki–Miyaura Coupling

PdCl₂(py)₂ is the demonstrated precursor of choice for preparing PdCl₂(py)₂@silicalite‑1 hollow sphere catalysts that achieve TOFs exceeding 63,000 h⁻¹ and withstand >10 recycles without leaching [1]. This application is directly relevant to pharmaceutical intermediate synthesis where low palladium residues (<10 ppm) and aqueous processing are mandated by regulatory and green chemistry requirements [1].

Mechanistic Studies of Pd(II)-Catalyzed Carbonylation and Coupling

The exclusively trans geometry and well‑characterized crystallographic structure (C2/c, a = 8.774 Å, b = 15.474 Å, c = 8.635 Å) make PdCl₂(py)₂ an ideal model precatalyst for fundamental studies of ligand substitution kinetics, oxidative addition of aryl halides, and CO insertion mechanisms [1]. Its unambiguous isomeric identity eliminates the confounding kinetic effects of cis/trans equilibration observed with phosphine‑based Pd(II) precatalysts [2].

SAR Studies Across Pd(II)–N-Donor Complex Libraries

As the unsubstituted parent complex in the PdCl₂(XnPy)₂ series, PdCl₂(py)₂ provides the essential baseline for quantifying electronic and steric effects of pyridine substituents on catalytic activity and thermal stability [1]. Procurement of PdCl₂(py)₂ is therefore mandatory for any systematic investigation aiming to correlate ligand pKa, Pd electron density, and catalytic performance in carbonylation or related transformations [1].

Application

Selection Property

Validation Focus

Phosgene-Free Carbamate Synthesis

Intermediate pyridine basicity and steric profile

Catalytic activity and thermal robustness benchmarking

Aqueous Suzuki–Miyaura Encapsulation

Encapsulation compatibility and recyclability

Leaching resistance and lifecycle performance review

Mechanistic Pd(II) Studies

Structurally unambiguous trans geometry

Isomer-speciation influence on kinetic data

SAR Across N-Donor Complex Libraries

Unsubstituted pyridine baseline

Electronic and steric effect deconvolution

• [1] Krogul, A., Skupińska, J., & Litwinienko, G. (2011). Catalytic activity of PdCl₂ complexes with pyridines in nitrobenzene carbonylation. Journal of Molecular Catalysis A: Chemical, 337(1–2), 9–16. View Source
• [2] Krogul, A., Skupińska, J., & Litwinienko, G. (2014). Tuning of the catalytic properties of PdCl₂(XnPy)₂ complexes by variation of the basicity of aromatic ligands. Inorganic Chemistry Communications, 43, 45–50. View Source